Cas no 61317-71-3 (1H-Inden-1-one, 4,7-difluoro-2,3-dihydro-3-methyl-)

• Product name: 1H-Inden-1-one, 4,7-difluoro-2,3-dihydro-3-methyl-
• CAS No: 61317-71-3
• MF: C₁₀H₈OF₂
• MW: 182.16672
• CID: 1626748
• PubChem ID: 12406183

1H-Inden-1-one, 4,7-difluoro-2,3-dihydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one, 4,7-difluoro-2,3-dihydro-3-methyl-
• SCHEMBL1477544
• 61317-71-3
• 4,7-difluoro-3-methyl-2,3-dihydro-1H-inden-1-one
• AKOS013134573

• Inchi： InChI=1S/C10H8F2O/c1-5-4-8(13)10-7(12)3-2-6(11)9(5)10/h2-3,5H,4H2,1H3
• InChI Key： VPUZXEGGNFLNNF-UHFFFAOYSA-N
• SMILES： CC1CC(=O)C2=C(C=CC(=C12)F)F

Computed Properties

• Exact Mass: 182.05434
• Monoisotopic Mass: 182.05432120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 2.2

Experimental Properties

• PSA: 17.07